Cas no 1443279-07-9 (1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 1443279-07-9
• MF: C₆H₉ClF₃N₃
• MW: 215.60397028923
• MDL: MFCD28145503
• CID: 4599960
• PubChem ID: 91654536
• Update Time: 2025-05-20

1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD28145503
• Inchi： 1S/C6H8F3N3.ClH/c1-2-12-5(6(7,8)9)4(10)3-11-12;/h3H,2,10H2,1H3;1H
• InChI Key： ZWYXQWJXEUYYJA-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NN1CC)N)(F)(F)F.Cl

1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

Compound CAS No. 1443279-07-9: 1-Ethyl-5-(Trifluoromethyl)-1H-Pyrazol-4-Amine Hydrochloride

The compound with CAS No. 1443279-07-9, known as 1-Ethyl-5-(Trifluoromethyl)-1H-Pyrazol-4-Amine Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various substituents that can modulate its chemical and biological properties.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. In this compound, the trifluoromethyl group at position 5 of the pyrazole ring contributes to its unique electronic properties, making it a promising candidate for further exploration in medicinal chemistry. The ethylation at position 1 further enhances the molecule's lipophilicity, which is crucial for its potential use in drug delivery systems.

One of the most exciting developments involving this compound is its application in the development of novel antitumor agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, its ability to inhibit key enzymes involved in tumor progression has been reported in recent studies, underscoring its therapeutic potential.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and subsequent protonation to form the hydrochloride salt. The use of trifluoromethylation reagents has been optimized to ensure high yields and purity, making it feasible for large-scale production if required.

Another area where this compound has shown promise is in the field of neurodegenerative diseases. Preclinical studies have indicated that it may possess neuroprotective properties, potentially mitigating oxidative stress and inflammation associated with conditions such as Alzheimer's disease. These findings have sparked interest among researchers exploring innovative treatments for these debilitating disorders.

The hydrochloride salt form of this compound is particularly advantageous due to its improved solubility and stability compared to other forms. This makes it easier to formulate into various dosage forms, including tablets, capsules, and injections, depending on the intended therapeutic application.

From an environmental standpoint, studies on the degradation pathways of this compound have revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This is a critical consideration for industries aiming to develop sustainable chemical processes.

In conclusion, 1-Ethyl-5-(Trifluoromethyl)-1H-Pyrazol-4-Amine Hydrochloride (CAS No. 1443279-07-9) represents a compelling molecule with a wide range of potential applications in medicine and beyond. Its unique chemical structure, combined with recent advancements in its synthesis and biological evaluation, positions it as a valuable asset in contemporary research and development efforts.